![molecular formula C13H15N3OS B2639898 1,3-dimethyl-N-(3-(methylthio)phenyl)-1H-pyrazole-4-carboxamide CAS No. 1170125-43-5](/img/structure/B2639898.png)
1,3-dimethyl-N-(3-(methylthio)phenyl)-1H-pyrazole-4-carboxamide
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Overview
Description
1,3-dimethyl-N-(3-(methylthio)phenyl)-1H-pyrazole-4-carboxamide, also known as DMPT, is a chemical compound that has been the subject of scientific research for its potential applications in various fields. DMPT is a synthetic analogue of the natural compound, betaine, and has been found to have a range of biochemical and physiological effects. In
Scientific Research Applications
1,3-dimethyl-N-(3-(methylthio)phenyl)-1H-pyrazole-4-carboxamide has been the subject of scientific research for its potential applications in various fields. In the agriculture industry, this compound has been found to improve the growth performance of livestock and poultry. Studies have shown that this compound can increase feed intake, weight gain, and feed conversion efficiency in animals. This compound has also been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of 1,3-dimethyl-N-(3-(methylthio)phenyl)-1H-pyrazole-4-carboxamide is not fully understood, but it is believed to work by regulating the expression of genes involved in various physiological processes. This compound has been found to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in energy metabolism and cellular homeostasis. This compound has also been found to increase the expression of genes involved in the regulation of appetite and energy balance.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In animal studies, this compound has been found to increase the levels of growth hormone, insulin-like growth factor 1 (IGF-1), and insulin in the blood. This compound has also been found to increase the levels of glycogen and triglycerides in the liver, indicating an increase in energy storage. This compound has also been found to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
1,3-dimethyl-N-(3-(methylthio)phenyl)-1H-pyrazole-4-carboxamide has several advantages for lab experiments. It is a stable and easily synthesized compound that can be administered orally or through injection. This compound has also been found to have a wide safety margin, making it a relatively safe compound to use in animal studies. However, one limitation of this compound is its relatively short half-life in the body, which may limit its effectiveness in certain applications.
Future Directions
There are several future directions for research on 1,3-dimethyl-N-(3-(methylthio)phenyl)-1H-pyrazole-4-carboxamide. One area of research is the potential therapeutic applications of this compound in the treatment of various diseases, such as diabetes, obesity, and inflammation. Another area of research is the mechanisms by which this compound regulates energy metabolism and cellular homeostasis. Additionally, further research is needed to determine the optimal dosage and administration methods for this compound in different applications.
Synthesis Methods
1,3-dimethyl-N-(3-(methylthio)phenyl)-1H-pyrazole-4-carboxamide can be synthesized through a multi-step process starting with the reaction of 3-methylthiophenol with ethyl acetoacetate to form 3-(methylthio)phenylacetoacetate. This intermediate is then reacted with hydrazine hydrate to form 1,3-dimethyl-N-(3-(methylthio)phenyl)pyrazole-4-carboxamide, which is then further reacted with acetic anhydride to form this compound.
properties
IUPAC Name |
1,3-dimethyl-N-(3-methylsulfanylphenyl)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3OS/c1-9-12(8-16(2)15-9)13(17)14-10-5-4-6-11(7-10)18-3/h4-8H,1-3H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTRWLVVUEFAWCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1C(=O)NC2=CC(=CC=C2)SC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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